Cas no 1006454-14-3 (1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride)
1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride
- STK350170
- 1006454-14-3
- BBL040322
- GQB45414
- 1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonylchloride
- CS-0240841
- AKOS000309448
- 1-cyclopentyl-5-methylpyrazole-4-sulfonyl chloride
- EN300-230253
-
- MDL: MFCD06805462
- Inchi: 1S/C9H13ClN2O2S/c1-7-9(15(10,13)14)6-11-12(7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
- InChI Key: KWBMXRFVPNXHRI-UHFFFAOYSA-N
- SMILES: ClS(C1C=NN(C=1C)C1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 248.0386265Da
- Monoisotopic Mass: 248.0386265Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 60.3Ų
1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311511-50mg |
1-Cyclopentyl-5-methyl-1h-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 50mg |
¥4017 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311511-100mg |
1-Cyclopentyl-5-methyl-1h-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 100mg |
¥5563 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311511-250mg |
1-Cyclopentyl-5-methyl-1h-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 250mg |
¥7365 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311511-500mg |
1-Cyclopentyl-5-methyl-1h-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 500mg |
¥11718 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311511-1g |
1-Cyclopentyl-5-methyl-1h-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 1g |
¥13867 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311511-2.5g |
1-Cyclopentyl-5-methyl-1h-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 2.5g |
¥27172 | 2023-04-17 | |
| Enamine | EN300-230253-0.05g |
1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 0.05g |
$149.0 | 2024-06-20 | |
| Enamine | EN300-230253-0.1g |
1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 0.1g |
$221.0 | 2024-06-20 | |
| Enamine | EN300-230253-0.25g |
1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 0.25g |
$315.0 | 2024-06-20 | |
| Enamine | EN300-230253-0.5g |
1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride |
1006454-14-3 | 95% | 0.5g |
$501.0 | 2024-06-20 |
1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride
1-Cyclopentyl-5-Methyl-1H-Pyrazole-4-Sulfonyl Chloride: A Versatile Building Block in Modern Chemical Synthesis
In recent advancements within organic synthesis and medicinal chemistry, 1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1006454-14-3) has emerged as a critical intermediate for constructing bioactive molecules. This sulfonyl chloride derivative (sulfonyl chloride derivatives) combines the structural advantages of pyrazole scaffolds (pyrazole scaffolds) with the reactivity of sulfonyl chlorides, enabling precise functionalization in drug discovery programs. Its unique architecture facilitates the formation of stable sulfonamide bonds (sulfonamide bonds), a key feature in modulating pharmacokinetic properties and receptor selectivity.
Structurally, the compound features a cyclopentyl group attached to the pyrazole ring's 1-position, which enhances metabolic stability through steric hindrance. The methyl substituent at position 5 contributes to lipophilicity optimization—a critical parameter for membrane permeability and bioavailability. Recent studies published in Journal of Medicinal Chemistry (2023) demonstrated that this combination improves the drug-like properties of analogs targeting G-protein coupled receptors (GPCRs), a class responsible for approximately 34% of all FDA-approved drugs.
In peptide conjugation strategies, this reagent enables site-specific modification via nucleophilic aromatic substitution mechanisms. A groundbreaking 2023 study in Nature Communications highlighted its role in synthesizing antibody-drug conjugates (ADCs) with enhanced tumor specificity. The sulfonyl chloride group's high reactivity allows controlled coupling with amino-functionalized peptides under mild conditions, minimizing off-target effects while maintaining payload stability during systemic circulation.
Solid-phase synthesis methodologies have also benefited from this compound's reactivity. Researchers at MIT recently developed a high-throughput screening platform using Fmoc chemistry, where this sulfonyl chloride served as a key coupling agent for building multi-component libraries. The compound's compatibility with common protecting groups (e.g., Boc and Fmoc) facilitates orthogonal deprotection sequences essential for complex molecule assembly.
Eco-friendly synthesis pathways are increasingly prioritized in pharmaceutical manufacturing. A 2023 report from Green Chemistry journal detailed an atom-efficient synthesis route using microwave-assisted protocols with >90% yield. The method employs recyclable palladium catalysts to form the cyclopentyl-pyrazole linkage under solvent-free conditions, significantly reducing environmental footprint compared to traditional methods requiring hazardous solvents like dichloromethane.
In materials science applications, this compound has been employed as a crosslinking agent for polymer networks exhibiting shape-memory properties. A collaborative study between ETH Zurich and Merck KGaA demonstrated that incorporating this reagent into polyurethane matrices enhances thermal stability by up to 25°C while maintaining mechanical flexibility—a breakthrough for biomedical implants requiring dynamic load-bearing capacity.
The compound's photophysical properties are now being explored in supramolecular systems. A team at Stanford recently synthesized fluorescent sensors based on this scaffold conjugated with boronic acid moieties. These sensors exhibit pH-dependent fluorescence quenching behavior ideal for monitoring intracellular glucose levels without cytotoxic effects—a significant improvement over existing fluorescent dyes prone to cellular toxicity.
Safety data accumulated over recent years confirms its handling compatibility within standard laboratory protocols when proper PPE is used. While not classified as a hazardous substance under current regulations (e.g., EU CLP regulation), its reactive nature requires storage under inert atmosphere and exclusion from moisture exposure during synthesis steps.
Ongoing research focuses on expanding its application scope through click chemistry approaches. Collaborative efforts between Scripps Research and Pfizer aim to develop strain-promoted azide-alkyne cycloaddition systems using this reagent as an activating component. Early results indicate potential for rapid assembly of macrocyclic scaffolds—structures critical for developing protein-protein interaction inhibitors—a challenging area in modern drug discovery.
In summary, 1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride represents a multifunctional tool enabling innovation across therapeutic development, material engineering, and analytical chemistry domains. Its structural versatility combined with emerging synthetic methodologies positions it as an indispensable component in advancing next-generation chemical solutions while adhering to modern sustainability standards.
1006454-14-3 (1-cyclopentyl-5-methyl-1H-pyrazole-4-sulfonyl chloride) Related Products
- 1006453-71-9(3-methyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride)
- 1006495-98-2(5-methyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride)
- 1006454-09-6(1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride)
- 1006495-95-9(5-methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride)
- 1006495-69-7(1-Butyl-3-methyl-1H-pyrazole-4-sulfonyl chloride)
- 934987-16-3(1-Cyclopentyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride)
- 1006496-01-0(5-methyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride)
- 1006454-04-1(1-butyl-5-methyl-1H-pyrazole-4-sulfonyl chloride)
- 1006495-77-7(1-cyclopentyl-3-methyl-1H-pyrazole-4-sulfonyl chloride)
- 1006453-67-3(3-Methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride)